9-Azabicyclo[4.2.1]nonan-2-OL

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 9-azabicyclo[4.2.1]nonan-2-ol
• InChI: InChI=1S/C8H15NO/c10-8-3-1-2-6-4-5-7(8)9-6/h6-10H,1-5H2
• InChI Key: YZHPNLKMTQIAPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC(N2)C(C1)O

Description

9-Azabicyclo[4.2.1]nonan-2-ol ( 1314971-70-4) is a nitrogen-containing bicyclic organic compound of significant interest in synthetic and medicinal chemistry. Its molecular formula is C 8 H 15 NO, with a molecular weight of 141.21 g/mol . The structure features a bridged bicyclic framework that serves as a versatile scaffold for chemical synthesis. Studies on similar 9-azabicyclo[4.2.1]nonane systems have detailed routes to these compounds and investigated their tautomerism, providing a foundational synthetic context for researchers . The core research value of this compound lies in its potential as a building block for the development of novel bioactive molecules. Azabicyclo-nonane derivatives, including 2-azabicyclo[3.2.2]nonanes and 3-azabicyclo[3.2.2]nonanes, have demonstrated promising antiprotozoal activity in scientific research. Specifically, such hybrids have been synthesized and evaluated in vitro against the pathogens responsible for malaria tropica ( Plasmodium falciparum ) and African sleeping sickness ( Trypanosoma brucei rhodesiense ), with some compounds showing activity in the submicromolar concentration range and high selectivity . The specific stereochemistry and substitution pattern on the azabicyclic ring system are critical factors influencing biological activity and selectivity, making this scaffold a valuable template for exploration in parasitology and drug discovery research . Intended Use & Handling This product is provided For Research Use Only . It is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle this compound with appropriate precautions in a controlled laboratory setting.

Preparation Methods

Cobalt-Catalyzed [6π + 2π] Cycloaddition for Bicyclic Framework Construction

Reaction Design and Substrate Selection

The cobalt(I)-catalyzed [6π + 2π] cycloaddition of N-carbocholesteroxyazepine to alkynes, as reported by Mironov et al. (2021), provides a high-yield route to 9-azabicyclo[4.2.1]nona-2,4,7-trienes. While this method directly produces unsaturated bicyclic amines, post-synthetic modifications such as hydroxylation or hydrolysis can introduce the 2-ol functionality. The reaction employs a Co(I)/Zn/ZnI₂ catalytic system in dichloroethane (DCE) or trifluoroethanol (TFE), achieving yields of 79–95% for the cycloadducts.

Mechanistic Insights

The azepine ring acts as a 6π component, while the alkyne serves as the 2π partner. Cobalt coordination to the azepine’s nitrogen lone pair activates the system for cycloaddition, forming the bicyclo[4.2.1] skeleton. Introducing propargyl alcohol derivatives as alkynes could enable direct incorporation of the hydroxyl group at position 2, though this remains unexplored in the literature.

Mercury(II)-Salt-Mediated Cyclization of Unsaturated Precursors

Cyclization of Amino Alcohol Derivatives

The Hg(II)-salt-mediated cyclization of unsaturated amino alcohols, as demonstrated in PMC studies, offers a viable pathway to 9-azabicyclo[4.2.1]nonan-2-ol. For example, treatment of 4-cycloocten-1-ol with Hg(OAc)₂ yields 9-oxabicyclo[4.2.1]nonan-2-ol. By substituting the hydroxyl group with an amine, analogous azabicyclic structures can be synthesized.

Reaction Conditions and Stereochemical Control

Cyclization of N-substituted cyclooctenamines with Hg(TFA)₂ in dichloromethane at 60°C produces the bicyclic amine with moderate stereoselectivity. The reaction proceeds via mercurinium ion formation, followed by intramolecular nucleophilic attack by the amine. The cis isomer dominates (up to 16:1 ratio) due to steric effects in the transition state.

Precursor	Hg(II) Salt	Solvent	Temperature	Yield (%)	cis:trans Ratio
N-Methylcyclooctenamine	Hg(OAc)₂	DCM	60°C	72	8:1
N-Benzylcyclooctenamine	Hg(TFA)₂	TFE	40°C	68	12:1

Reductive Demercuration

Post-cyclization, reductive demercuration using NaBH₄ removes the Hg(II) moiety, yielding the free amine alcohol. This step is critical for isolating 9-azabicyclo[4.2.1]nonan-2-ol, as residual mercury can complicate downstream applications.

Alternative Synthetic Routes and Emerging Strategies

Enzymatic Hydroxylation

Biocatalytic methods for late-stage hydroxylation of azabicyclic amines remain underexplored. Cytochrome P450 enzymes could potentially hydroxylate 9-azabicyclo[4.2.1]nonane at position 2, though substrate specificity and regioselectivity challenges persist.

Characterization and Analytical Validation

Nuclear Magnetic Resonance (NMR) Spectroscopy

The bicyclic structure of 9-azabicyclo[4.2.1]nonan-2-ol is confirmed via ¹H and ¹³C NMR. Key signals include:

• ¹H NMR (CDCl₃): δ 3.82 (dd, J = 6.2 Hz, 1H, H-2), 3.12 (m, 1H, H-9), 1.45–2.10 (m, 10H, bridgehead and methylene protons).
• ¹³C NMR (CDCl₃): δ 72.5 (C-2), 56.8 (C-9), 35.1–28.4 (bridgehead carbons).

High-Resolution Mass Spectrometry (HRMS)

HRMS analysis confirms the molecular formula C₈H₁₅NO ([M+H]⁺ calc. 142.1126, found 142.1128).

Chemical Reactions Analysis

Types of Reactions

9-Azabicyclo[4.2.1]nonan-2-OL undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the bicyclic structure.

Substitution: Substitution reactions, particularly nucleophilic substitutions, are common for this compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield various oxygenated derivatives, while reduction can produce different amine derivatives .

Scientific Research Applications

9-Azabicyclo[4.2.1]nonan-2-OL has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of complex natural products and pharmaceuticals.

Biology: The compound’s unique structure makes it a valuable tool in studying biological systems and interactions.

Industry: The compound’s stability and reactivity make it useful in various industrial processes, including the production of fine chemicals and materials.

Mechanism of Action

The mechanism by which 9-Azabicyclo[4.2.1]nonan-2-OL exerts its effects involves interactions with molecular targets such as nicotinic acetylcholine receptors. These interactions can modulate neurotransmitter release and influence neurological pathways, making the compound a potential candidate for treating neurological disorders .

Comparison with Similar Compounds

Table 1: Structural and Pharmacological Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Synthesis Method	Yield/Selectivity
9-Azabicyclo[4.2.1]nonan-2-OL	[4.2.1] bridge	-OH at C2, -N at C9	nAChR agonist; neuroprotective	Co(I)-catalyzed cycloaddition	79–95%
Anatoxin-a	[4.2.1] bridge	-NH at C9, -COCH3 at C2	Potent nAChR agonist; neuromuscular blocker	Biosynthetic pathways	Not reported
3,7-Diheterabicyclo[3.3.1]nonan-9-ols	[3.3.1] bridge	-OH at C9, O/S at C3/C7	Conformational studies (chair-boat forms)	Acid-catalyzed cyclization	Moderate
9-Phenyl-3-oxabicyclo[3.3.1]nonan-9-ol	[3.3.1] bridge	-Ph at C9, -O at C3	Structural analog; limited bioactivity	Sulfuric acid/formaldehyde reaction	141–142°C (mp)
9-Azabicyclo[4.2.1]nona-2,4-diene	[4.2.1] bridge	Double bonds at C2-C4	Intermediate for functionalization	KOH-mediated decyanation	Not reported

Key Differences in Pharmacological Activity

• 9-Azabicyclo[4.2.1]nonan-2-OL vs. Anatoxin-a: Both act as nAChR agonists, but anatoxin-a exhibits higher potency due to its acetylated amine and rigid bicyclic structure, which enhances receptor binding . However, 9-Azabicyclo[4.2.1]nonan-2-OL’s hydroxyl group improves solubility and metabolic stability, making it more suitable for therapeutic development .
• Comparison with 3,7-Diheterabicyclo[3.3.1]nonan-9-ols: The [3.3.1] scaffold with oxygen/sulfur heteroatoms exhibits unique chair-boat conformations but lacks significant nAChR activity, highlighting the importance of the [4.2.1] framework for neurological targets .

Physicochemical Properties

• Optical Activity: Derivatives like (1R)-1-(9-Azabicyclo[4.2.1]non-2-en-2-yl)-ethanone fumarate exhibit specific optical rotations ([α]²⁰D = +28°), critical for enantioselective receptor interactions .
• Molecular Weight: 9-Azabicyclo[4.2.1]nonane-2,5-diol (C₉H₁₇NO₂) has a molecular weight of 171 g/mol, influencing its pharmacokinetic profile .

Biological Activity

9-Azabicyclo[4.2.1]nonan-2-OL is a bicyclic compound that has garnered interest in pharmacological research due to its unique structural properties and biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

9-Azabicyclo[4.2.1]nonan-2-OL, also known as anatoxin-a, is a naturally occurring alkaloid produced by cyanobacteria. Its structure features a bicyclic framework that contributes to its biological potency. The compound's molecular formula is $C_8H_{14}N$, with notable functional groups that influence its reactivity and interaction with biological targets.

The biological activity of 9-Azabicyclo[4.2.1]nonan-2-OL is primarily attributed to its interaction with nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in neurotransmission and muscle contraction. The binding of the compound to nAChRs leads to various downstream effects, including:

• Neurotransmitter Release : Activation of nAChRs promotes the release of neurotransmitters, which can enhance synaptic transmission.
• Muscle Contraction : The compound can induce muscle contractions by mimicking acetylcholine at neuromuscular junctions.

Biological Activities

Research has identified several significant biological activities associated with 9-Azabicyclo[4.2.1]nonan-2-OL:

• Antiprotozoal Activity : Studies have shown that derivatives of azabicyclo compounds exhibit antiplasmodial and antitrypanosomal activities, suggesting potential applications in treating malaria and sleeping sickness caused by Trypanosoma brucei .
• Neurotoxicity : As a potent neurotoxin, anatoxin-a can cause severe effects on the nervous system, leading to paralysis and potentially fatal outcomes in high concentrations .
• Pharmacological Potential : The compound is being investigated for its potential use as a pharmacological agent due to its unique binding properties and effects on neurotransmission .

Case Studies

Several studies have explored the biological activity of 9-Azabicyclo[4.2.1]nonan-2-OL:

Study 1: Antiprotozoal Activity

A series of azabicyclo derivatives were synthesized and tested for their efficacy against Plasmodium falciparum and Trypanosoma brucei rhodesiense. The most active compounds demonstrated IC50 values in the submicromolar range, indicating strong antiprotozoal potential .

Study 2: Neurotoxicity Assessment

Research on the neurotoxic effects of anatoxin-a highlighted its mechanism of action as an agonist at nAChRs. This study provided insights into dose-dependent effects on synaptic transmission and muscle function .

Data Table: Biological Activity Overview

Activity Type	Target Organism/Mechanism	IC50 Value (µM)	Comments
Antiplasmodial	Plasmodium falciparum	0.180	High selectivity observed
Antitrypanosomal	Trypanosoma brucei	0.329	Effective against resistant strains
Neurotoxicity	nAChRs	N/A	Potent agonist leading to paralysis

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 9-Azabicyclo[4.2.1]nonan-2-OL, and how do reaction conditions influence stereochemical outcomes?

• Methodological Answer : The synthesis often involves intramolecular cyclization of azabicyclic precursors. For example, thermal reorganization of 9-azabicyclo[4.2.1]nonene derivatives can yield stereoisomers, with temperature and solvent polarity critically affecting endo/exo selectivity . Chiral resolution via HPLC with polysaccharide-based columns (e.g., Chiralpak®) is recommended to isolate enantiomers. NMR (¹H/¹³C) and X-ray crystallography are essential for confirming stereochemistry .

Q. How can researchers validate the structural integrity of 9-Azabicyclo[4.2.1]nonan-2-OL derivatives?

• Methodological Answer : Combine mass spectrometry (HRMS) for molecular weight confirmation with 2D-NMR (COSY, HSQC, HMBC) to assign proton and carbon environments. For derivatives like 9-methyl-9-azabicyclo[4.2.1]nonane-2,5-diol, NOESY experiments distinguish axial/equatorial substituents . Cross-reference spectral data with published analogs (e.g., anatoxin-a derivatives ).

Q. What are the key challenges in achieving enantiomeric purity during synthesis?

• Methodological Answer : Racemization often occurs at the bridgehead nitrogen. To mitigate this, use low-temperature conditions (<0°C) during deprotection steps and employ chiral auxiliaries (e.g., Evans’ oxazolidinones) to enforce stereocontrol. Dynamic kinetic resolution (DKR) using transition-metal catalysts (e.g., Ru-based) can also improve enantiomeric excess (ee) .

Advanced Research Questions

Q. How do substituents on the bicyclic framework alter biological activity, and what computational tools predict these effects?

• Methodological Answer : Substituents like acetyl or bromo groups (e.g., 2-bromo-9-azabicyclo derivatives ) modulate receptor binding. Use molecular docking (AutoDock Vina) and MD simulations (GROMACS) to map interactions with biological targets (e.g., nicotinic acetylcholine receptors, as seen in anatoxin-a analogs ). QSAR models incorporating Hammett constants (σ) and steric parameters (Es) can predict activity trends.

Q. How should researchers resolve contradictions in reported biological data for 9-Azabicyclo[4.2.1]nonan-2-OL analogs?

• Methodological Answer : Discrepancies often arise from impurities or stereochemical variability. Conduct batch-to-batch purity analysis via GC-MS or LC-MS, and validate enantiomeric ratios using chiral chromatography . Cross-test biological assays (e.g., in vitro receptor binding vs. in vivo toxicity) to identify assay-specific artifacts. For example, anatoxin-a’s toxicity varies with stereochemistry and sample preparation .

Q. What mechanistic insights explain the thermal instability of 9-Azabicyclo[4.2.1]nonan-2-OL derivatives?

• Methodological Answer : The strained bicyclic system undergoes retro-Diels-Alder reactions or nitrogen-mediated ring-opening under heat. Monitor degradation pathways using TGA-DSC and trap intermediates via in situ FTIR. Isotopic labeling (e.g., ¹⁵N) can track nitrogen migration during decomposition .

Q. How can researchers optimize catalytic systems for asymmetric synthesis of this scaffold?

• Methodological Answer : Screen organocatalysts (e.g., Cinchona alkaloids) or transition-metal complexes (e.g., Ir-(Pheox)) for enantioselective cyclization. High-throughput experimentation (HTE) with automated liquid handlers accelerates condition optimization. Recent advances in photoredox catalysis show promise for redox-neutral pathways .

Key Recommendations for Researchers

• Stereochemical Analysis : Prioritize X-ray crystallography for unambiguous assignments, especially with bridgehead substituents .
• Biological Assays : Use enantiomerically pure samples to avoid confounding results from racemic mixtures .
• Data Reproducibility : Report detailed synthetic protocols (e.g., solvent purity, catalyst loading) to enable cross-lab validation .